Cas no 2090850-25-0 (1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene)

• Product Name: 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene
• CAS No: 2090850-25-0
• MF: C₈H₇Br₂F
• MW: 281.94758439064
• CID: 5760276
• PubChem ID: 131575796
• Update Time: 2025-06-14

1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• D96257
• EN300-28336787
• 1-BROMO-2-(BROMOMETHYL)-5-FLUORO-4-METHYLBENZENE
• 2090850-25-0
• Benzene, 1-bromo-2-(bromomethyl)-5-fluoro-4-methyl-
• 2-bromo-4-fluoro-5-methylbenzyl bromide
• 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene

• Inchi： 1S/C8H7Br2F/c1-5-2-6(4-9)7(10)3-8(5)11/h2-3H,4H2,1H3
• InChI Key： AAUOLVLQCDSZCQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1CBr)F

Computed Properties

• Exact Mass: 281.88780g/mol
• Monoisotopic Mass: 279.88985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.812±0.06 g/cm3(Predicted)
• Boiling Point: 273.6±35.0 °C(Predicted)

Additional information on 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene

Recent Advances in the Application of 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene (CAS: 2090850-25-0) in Chemical and Pharmaceutical Research

The compound 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene (CAS: 2090850-25-0) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research briefing provides an overview of the latest developments, methodologies, and findings associated with this compound, highlighting its potential in drug discovery and development.

Recent studies have demonstrated the utility of 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene in the synthesis of fluorinated aromatic compounds, which are increasingly important in medicinal chemistry. Fluorination is a common strategy to enhance the pharmacokinetic properties of drug candidates, including improved metabolic stability and membrane permeability. Researchers have successfully employed this compound in the construction of fluorinated heterocycles, which are prevalent in many FDA-approved drugs.

One notable application of 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology, and the introduction of fluorine atoms into kinase inhibitors can significantly improve their binding affinity and selectivity. A recent study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of potent and selective FLT3 inhibitors, showing promising results in preclinical models of acute myeloid leukemia (AML).

In addition to its use in drug synthesis, 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene has been investigated for its potential in material science. Researchers have explored its incorporation into organic semiconductors and liquid crystals, where the fluorine substituents contribute to enhanced electronic properties and thermal stability. These findings open new avenues for the development of advanced materials with applications in optoelectronics and display technologies.

The synthetic methodologies involving 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene have also seen advancements. Recent reports describe optimized protocols for its preparation, including improved yields and purity through novel catalytic systems. For instance, a palladium-catalyzed cross-coupling reaction has been developed to efficiently functionalize this compound, enabling the rapid assembly of complex molecular architectures.

Despite these promising developments, challenges remain in the large-scale production and handling of 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene due to its reactivity and potential toxicity. Researchers are actively working on safer and more sustainable synthetic routes to address these issues. Green chemistry approaches, such as the use of biodegradable solvents and catalytic processes, are being explored to minimize environmental impact.

In conclusion, 1-Bromo-2-(bromomethyl)-5-fluoro-4-methylbenzene (CAS: 2090850-25-0) continues to be a valuable building block in chemical and pharmaceutical research. Its applications in drug discovery, material science, and synthetic chemistry underscore its importance in advancing scientific and technological innovations. Future research will likely focus on expanding its utility and addressing the remaining challenges associated with its use.